Cas no 2172513-35-6 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2,3-trimethylbutanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2,3-trimethylbutanoic acid
• CAS No: 2172513-35-6
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5952612
• PubChem ID: 165535290
• Update Time: 2025-05-21

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2,3-trimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2,3-trimethylbutanoic acid
• EN300-1520644
• 2172513-35-6
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2,2,3-trimethylbutanoic acid

• Inchi： 1S/C26H32N2O5/c1-25(2,23(30)31)26(3,4)28-22(29)14-9-15-27-24(32)33-16-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,21H,9,14-16H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： WDPBPPPNTGAXNX-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C(C)(C)NC(CCCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2,3-trimethylbutanoic acid

Comprehensive Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2,3-trimethylbutanoic acid (CAS No. 2172513-35-6)

In the realm of organic chemistry and pharmaceutical research, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2,3-trimethylbutanoic acid (CAS No. 2172513-35-6) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and functional groups, plays a pivotal role in peptide synthesis and drug development. The Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for therapeutic and diagnostic applications.

The compound's unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group, ensures efficient protection of the amino group during synthesis. This attribute is particularly valuable in the context of modern drug discovery, where researchers are increasingly focusing on peptide-based therapeutics for conditions such as diabetes, cancer, and autoimmune diseases. The growing demand for custom peptide synthesis services has further amplified the relevance of this compound in the pharmaceutical industry.

One of the most frequently searched topics in this domain revolves around the stability and solubility of Fmoc-protected amino acids. Researchers often inquire about optimal storage conditions and solvent compatibility for 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2,3-trimethylbutanoic acid. Studies indicate that this compound exhibits excellent stability under inert atmospheres and is soluble in common organic solvents such as dimethylformamide (DMF) and dichloromethane (DCM), making it highly versatile for laboratory applications.

Another area of interest is the compound's role in click chemistry and bioconjugation. With the rise of targeted drug delivery systems, the ability to modify peptides and proteins with precision has become paramount. The Fmoc group in this molecule can be selectively deprotected under mild basic conditions, enabling subsequent conjugation with other functional moieties. This property aligns with the current trend toward personalized medicine, where tailored therapeutic agents are designed to meet individual patient needs.

From a synthetic perspective, the trimethylbutanoic acid moiety in 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2,3-trimethylbutanoic acid contributes to enhanced steric hindrance, which can influence the peptide's secondary structure and biological activity. This feature is particularly relevant in the design of peptide mimetics, a hot topic in medicinal chemistry. Peptide mimetics are synthetic molecules that mimic the structure and function of natural peptides, offering improved bioavailability and metabolic stability.

The compound's CAS number 2172513-35-6 is often used as a unique identifier in chemical databases and regulatory documents. Researchers and manufacturers rely on this number to ensure accurate sourcing and compliance with global chemical inventories. In the era of big data and AI-driven drug discovery, the ability to quickly retrieve precise chemical information is critical. This underscores the importance of standardized nomenclature and identifiers like CAS numbers.

Environmental and safety considerations are also frequently discussed in relation to this compound. While 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2,3-trimethylbutanoic acid is not classified as hazardous, proper handling protocols are essential to ensure laboratory safety. Topics such as green chemistry and sustainable synthesis are gaining traction, prompting researchers to explore eco-friendly alternatives for peptide synthesis without compromising efficiency.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2,3-trimethylbutanoic acid (CAS No. 2172513-35-6) represents a cornerstone in peptide chemistry and drug development. Its versatility, combined with the growing demand for peptide-based therapeutics, positions it as a key player in the future of medicine. As research continues to uncover new applications, this compound will undoubtedly remain at the forefront of scientific innovation.